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Compound of Interest

Compound Name: UCT943

Cat. No.: B15619827

Get Quote

Introduction
UCT943 is a potent, next-generation inhibitor of Plasmodium falciparum phosphatidylinositol 4-

kinase (PI4K), a critical enzyme for parasite development and survival.[1][2][3] As a promising

antimalarial candidate, UCT943 demonstrates broad activity across various life cycle stages of

the parasite, including asexual blood stages, transmission stages, and liver stages.[1][3][4][5]

This application note provides a detailed protocol for utilizing UCT943 in in vitro Parasite

Reduction Ratio Assays (PRRAs) to quantify its cytocidal activity against Plasmodium

falciparum.

The PRRA is a crucial tool for evaluating the rate and extent of parasite killing by an

antimalarial compound, offering more detailed pharmacodynamic insights than standard growth

inhibition assays.[6][7][8][9] This assay determines the log reduction in viable parasites over a

specific time, providing key parameters such as the lag phase and the parasite reduction ratio.

Mechanism of Action of UCT943
UCT943 exerts its antiplasmodial effect by inhibiting PfPI4K, which plays a vital role in the

parasite's intracellular signaling and membrane trafficking.[1][2][10] Inhibition of PfPI4K disrupts

essential processes such as phospholipid biosynthesis, affecting the formation of
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phosphatidylcholine (PC) and phosphatidylethanolamine (PE).[10] This disruption of cellular

homeostasis ultimately leads to parasite death.
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UCT943 PfPI4KInhibits Phospholipid Biosynthesis
(PC, PE)

Regulates Parasite DeathLeads to
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Assay Setup

Sampling and Processing

Regrowth and Analysis

Start with synchronized
ring-stage culture

Prepare UCT943 dilutions
(e.g., 10x EC50)

Incubate parasites
with UCT943

Collect samples at
0, 24, 48, 72, 96, 120h

Wash to remove drug

Perform serial dilutions

Incubate for regrowth
(up to 28 days)

Monitor for parasitemia
(Microscopy/Flow Cytometry)

Calculate viable parasites
and PRR

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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